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Compound of Interest

Compound Name: 4-iodo-N-methylpyridin-3-amine
Cat. No.: B8681744
Get Quote

Executive Summary & Compound Identity

4-iodo-N-methylpyridin-3-amine is a high-value heterocyclic building block utilized primarily in
the synthesis of kinase inhibitors and GPBARL1 agonists. Its structural core—a pyridine ring
substituted with an iodine atom at the C4 position and a secondary methylamine at C3—
provides a unique "ortho-haloamine™ handle. This motif enables rapid diversification via
palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) followed by cyclization
to form fused bicyclic systems (e.g., azaindoles, naphthyridines).

Chemical Identity Table
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Property Specification

IUPAC Name 4-iodo-N-methylpyridin-3-amine

CAS Number 438579-35-2

Molecular Formula CeH7IN2

Molecular Weight 234.04 g/mol

SMILES CNclc(l)cencl

Key Isotopes 1H, 13C, 127] (Monoisotopic), 1N

Appearance Pale yellow to brown solid/oil (purity dependent)

Structural Elucidation Strategy

The primary analytical challenge lies in distinguishing this regioisomer from its inverse
congener, 3-iodo-N-methylpyridin-4-amine. Both isomers possess identical mass (MW 234)
and similar polarity. Definitive structural assignment requires a multi-modal approach combining
1H NMR connectivity analysis and 13C chemical shift validation.

Nuclear Magnetic Resonance (NMR) Analysis

The *H NMR spectrum of 4-iodo-N-methylpyridin-3-amine is distinct due to the electronic
influence of the iodine atom at C4 and the methylamino group at C3.

Predicted 'H NMR Profile (CDCIs, 400 MHz)

Note: Chemical shifts are estimated based on substituent additivity rules and analog data (e.g.,
6-chloro-4-iodo-N-methylpyridin-3-amine).
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. L. Coupling (J, Assighment
Proton Shift (0, ppm) Multiplicity .
Hz) Logic

Deshielded by
ring Nitrogen and
adjacent amine.
H2 8.05-8.15 Singlet (s) - Diagnostic: Lack
of large coupling
confirms C2

position.

Adjacent to ring
H6 7.80-7.90 Doublet (d) J=5.0Hz Nitrogen;

couples to H5.

Shielded relative
H5 7.45-7.55 Doublet (d) J=5.0Hz to H6; adjacent
to lodine.

Exchangeable.

Chemical shift
NH 4.50-5.00 Broad (br s) - varies with

concentration/sol

vent.

Characteristic
methyl doublet if

N-Me 2.90-3.00 Singlet (s) - JINH-CHs3) is
resolved (rare in
CDCls).

Regioisomer Differentiation Workflow

To confirm the lodine is at C4 (and not C3), analyze the coupling of the most deshielded proton
(H2 vs H6).

o Target (4-lodo): H2 is a singlet. H5 and H6 form a doublet pair (J = 5 Hz).

e Isomer (3-lodo): H2 is a singlet. H5 and H6 form a doublet pair (J = 5 Hz).
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e Critical Distinction (NOESY/HMBC):

o NOESY: In the target structure, the N-Me group will show a strong NOE correlation to H2
and no correlation to H5/H6 (blocked by lodine).

o HMBC: The N-Me protons will show a 3J correlation to C3. C3 will couple to H2.

Mass Spectrometry (MS) Fragmentation
 lonization: ESI+ (Electrospray lonization).

e Parent lon: [M+H]* = 235.0 m/z.

 |sotope Pattern: lodine is monoisotopic (*2’I). The spectrum will lack the characteristic M+2
isotope patterns seen in chloro- or bromo-analogs.

e Fragmentation:
o Loss of Methyl radical (M-15).

o Loss of lodine radical (M-127) is a dominant pathway due to the weak C-1 bond, often
yielding a pyridyl cation at m/z ~107.

Visualization: Structural Validation Logic

The following diagram illustrates the logical flow for confirming the structure using
spectroscopic data.
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Figure 1: Decision tree for distinguishing regioisomers using NOESY NMR correlations.

Reactivity Profile & Handling
The Ortho-Haloamine Effect

The proximity of the amino group (C3) to the iodide (C4) makes this molecule susceptible to
spontaneous cyclization under certain conditions, but also makes it a potent substrate for

cascade reactions.
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 Lability: The C-I bond is weaker than C-Br or C-CI. Avoid prolonged exposure to light
(photolytic deiodination).

e Oxidation: The secondary amine is prone to oxidation to the N-oxide or imine if stored in air.
Store under Argon at -20°C.

Functionalization Workflow

This scaffold is typically used in a "Sandwich" functionalization strategy:

o Step 1 (C4 Functionalization): Suzuki or Sonogashira coupling at the C-1 bond. The free
amine may require protection (e.g., Boc) depending on the catalyst system, though modern
precatalysts (e.g., XPhos Pd G4) often tolerate free amines.

o Step 2 (C3 Functionalization): The amine can act as a nucleophile for acylation or reductive
amination.

Suzuki Coupling u. [P -
Path A (C-I) (R-B(OH)2, Pd cat) P 4-Aryl-3-aminopyridine

Cyclization -

|
X Fused Heterocycle
.g. to Azaindole) =
| (e0

4-iodo-N-methylpyridin-3-amine Path B (N-H)

(R_égygnggse) P Amide Intermediate

Click to download full resolution via product page

Figure 2: Common synthetic pathways utilizing the 4-iodo-N-methylpyridin-3-amine scaffold.

Experimental Protocols
Purity Verification (HPLC-MS)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).
o Mobile Phase A: Water + 0.1% Formic Acid.
o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

e Gradient: 5% B to 95% B over 8 minutes.
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e Detection: UV at 254 nm (aromatic) and 220 nm (amide/amine).

» Acceptance Criteria: Purity > 95% by area integration; MS confirms m/z 235 [M+H]*.

Storage & Stability

e State: Solid or viscous oil.

o Conditions: Hygroscopic and light-sensitive. Store in amber vials under inert atmosphere
(N2/Ar).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Structural Analysis of 4-lodo-N-methylpyridin-3-amine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8681744/docs#structural-analysis-of-4-iodo-n-
methylpyridin-3-amine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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